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Compound of Interest

Compound Name: tert-Octylamine

Cat. No.: B044039

An In-depth Technical Guide to tert-Octylamine

Introduction

tert-Octylamine, systematically known as 2,4,4-trimethylpentan-2-amine, is a sterically
hindered primary amine.[1][2] Its highly branched alkyl structure, the tert-octyl group, imparts
unique chemical properties that make it a valuable intermediate and reagent in organic
synthesis and materials science.[1] The bulky nature of the tert-octyl group influences reaction
kinetics and selectivity, primarily due to steric effects.[1] This compound serves as a critical
building block in the synthesis of pharmaceuticals and agrochemicals, where it is used to
modify lipophilicity and metabolic stability.[1][3] Furthermore, it is a precursor for manufacturing
surfactants, corrosion inhibitors, and polymerization initiators.[1][3][4]

Chemical Identity and Properties

e IUPAC Name: 2,4,4-trimethylpentan-2-amine[2]

e Synonyms: 1,1,3,3-Tetramethylbutylamine, 2-Amino-2,4,4-trimethylpentane[5][6]
« CAS Number: 107-45-9[2][6]

e Molecular Formula: CsH1sN[2][5][6]

The key physical and chemical properties of tert-Octylamine are summarized in the table
below for easy reference.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b044039?utm_src=pdf-interest
https://www.benchchem.com/product/b044039?utm_src=pdf-body
https://www.benchchem.com/product/b044039
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Octylamine
https://www.benchchem.com/product/b044039
https://www.benchchem.com/product/b044039
https://www.benchchem.com/product/b044039
https://wap.guidechem.com/encyclopedia/tert-octylamine-dic2015.html
https://www.benchchem.com/product/b044039
https://wap.guidechem.com/encyclopedia/tert-octylamine-dic2015.html
https://prepchem.com/tert-octylamine/
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Octylamine
https://www.fishersci.com/store/msds?partNumber=AC129500050&countryCode=US&language=en
https://www.scbt.com/p/tert-octylamine-107-45-9
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Octylamine
https://www.scbt.com/p/tert-octylamine-107-45-9
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Octylamine
https://www.fishersci.com/store/msds?partNumber=AC129500050&countryCode=US&language=en
https://www.scbt.com/p/tert-octylamine-107-45-9
https://www.benchchem.com/product/b044039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Weight 129.24 g/mol [1][2][5]
Appearance Colorless liquid[3]
Boiling Point 137-143 °C[1][7]
Melting Point -67 °C[7]

Density 0.805 g/mL at 25 °CJ[7]
Flash Point 32°C (90 °F)[1]
Vapor Pressure 10 mm Hg at 25 °CJ[7]
Water Solubility Insoluble[1][3]
Refractive Index (n20/D) 1.424[7]

Chemical Structure

The structure of tert-Octylamine is characterized by a tertiary carbon atom bonded to an
amino group, with a neopentyl group attached. This arrangement results in significant steric
hindrance around the nitrogen atom.

Caption: 2D Chemical Structure of tert-Octylamine.

Experimental Protocols: Synthesis of tert-
Octylamine

The most prevalent industrial method for synthesizing tert-Octylamine is the Ritter reaction,
which typically involves the reaction of an alkene (diisobutylene) with a nitrile (like acetonitrile)
in the presence of a strong acid.[1] A common industrial process involves a two-step sequence:
amidation followed by hydrolysis.[8][9]
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Raw Materials:
Diisobutylene, Acetonitrile,
Conc. Sulfuric Acid, Glacial Acetic Acid

Step 1: Amidation Reaction
(20-40°C, 7-12 hours)

Recovery
(Reduced Pressure Distillation)

Neutralization & Filtration

Intermediate:
N-tert-octylacetamide

Step 2: Hydrolysis
(NaOH, 220-260°C, 5-11 hours)

Phase Separation

Drying & Final Distillation

Final Product:
tert-Octylamine

Click to download full resolution via product page

Caption: General workflow for the industrial synthesis of tert-Octylamine.
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Detailed Protocol for Two-Step Synthesis:
This protocol is based on a patented industrial method.[8]
Step 1: Amidation to form N-tert-octylacetamide

o Charging the Reactor: In a suitable reactor equipped with stirring and temperature control,
charge diisobutylene, acetonitrile, and glacial acetic acid. A typical molar ratio is 1.00
(diisobutylene) : 1.00-2.00 (acetonitrile) : 1.00-2.00 (concentrated sulfuric acid).[8] Glacial
acetic acid is used as the solvent.

e Reaction: Cool the mixture to 10-20°C. Slowly add concentrated sulfuric acid while
maintaining the temperature between 20°C and 40°C.

e Incubation: Stir the mixture for 7 to 15 hours at this temperature to complete the amidation
reaction.[8]

o Work-up:
o Transfer the reaction solution to a distillation apparatus.

o Perform distillation under reduced pressure to recover unreacted diisobutylene and the
glacial acetic acid solvent.

o Neutralize the distillation residue with a sodium hydroxide or sodium acetate solution.

o Filter the resulting solid, wash it with water, and dry to obtain crude N-tert-octylacetamide.

[8]
Step 2: Hydrolysis to tert-Octylamine

e Charging the Reactor: Place the N-tert-octylacetamide from Step 1 into a high-pressure
reactor with a 10-30% aqueous solution of sodium hydroxide. The molar ratio of N-tert-
octylacetamide to sodium hydroxide should be between 1:1.5 and 1:2.5.[8]

o Reaction: Heat the mixture to a temperature between 220°C and 260°C and maintain it for 5
to 11 hours to effect hydrolysis.[8]
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« Isolation and Purification:
o Cool the reaction mixture and transfer it to a separatory funnel.
o Separate the upper organic layer (tert-Octylamine).
o Dry the organic layer using an appropriate drying agent (e.g., anhydrous sodium sulfate).
o Purify the dried product by fractional distillation to obtain high-purity tert-Octylamine.
Chemical Reactivity and Applications
Reactivity

The primary amine of tert-Octylamine can act as both a base and a nucleophile. However, the
significant steric bulk of the tert-octyl group hinders its nucleophilicity, making it a non-
nucleophilic base in many contexts.

o N-Alkylation: It undergoes N-alkylation with reagents like alkyl halides or acyl chlorides, often
in the presence of a base such as triethylamine.[1] This reaction is fundamental to
incorporating the tert-octyl moiety into more complex molecules.

o Oxidation: tert-Octylamine can be oxidized to form nitroso-tert-octane using oxidizing
agents like m-Chloroperoxybenzoic acid or peroxyacetic acid.[1][10]

o Ligand Synthesis: It serves as a precursor for synthesizing N-alkyl N-heterocyclic carbenes
(NHCs), which are important ligands in catalysis.[1]

Applications
The unique properties of tert-Octylamine make it useful across various sectors:

o Pharmaceuticals: It is a key building block for active pharmaceutical ingredients (APIs). For
instance, it is used in the synthesis of TLR7 agonists and aminomethyltetracycline
derivatives with antibacterial properties.[1][7][11] Its incorporation can enhance a drug's
lipophilicity, affecting its absorption, distribution, metabolism, and excretion (ADME) profile.
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o Agrochemicals: The tert-octyl group is incorporated into pesticides and other agrochemicals
to improve their efficacy and stability.[1]

o Corrosion Inhibitors: Its amine group allows it to form a protective film on metal surfaces,
making it an effective corrosion inhibitor in industrial fluids.[3]

» Material Science: It is used in the synthesis of polymers and as a light stabilizer.[9] It also
serves as a precursor for azoalkanes, which are used as polymerization initiators,
particularly in processes where high-temperature stability is required.[4]

Safety and Handling

tert-Octylamine is a corrosive and flammable liquid.[2][3]

o Hazards: It causes severe skin burns and eye damage.[2] It is harmful if swallowed and is
toxic to aquatic life with long-lasting effects.[2] The vapor can form explosive mixtures with
air.[12]

» Handling: Handle in a well-ventilated area, away from heat, sparks, and open flames.[3]
Wear suitable protective clothing, gloves, and eye/face protection.[3]

o Storage: Store in a cool, dry, well-ventilated place in a tightly sealed, corrosion-resistant
container.[3] Keep in a designated flammables area.

Conclusion

tert-Octylamine is a fundamentally important organic intermediate with a distinct chemical
structure that governs its reactivity and utility. Its steric hindrance and basicity are leveraged in
a wide array of applications, from the synthesis of life-saving drugs to the production of
advanced materials and industrial chemicals. A thorough understanding of its properties,
synthesis, and handling is crucial for researchers and professionals working in drug
development, chemical manufacturing, and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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